Cas no 1804369-37-6 (5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804369-37-6
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4837790
• Update Time: 2025-06-13

5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-6-4(1-13)2-14-7(12)5(6)3-15/h2-3H,1,13H2
• InChI Key： GPAZRJXBWPOLAS-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(=C(C=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Recent Advances in the Study of 5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804369-37-6)

The compound 5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804369-37-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethoxy and iodo substituents make it a valuable building block for the development of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of pyridine-based inhibitors targeting bacterial DNA gyrase.

In addition to its synthetic utility, the compound has shown promising biological activity in preliminary screenings. Researchers at the University of Cambridge reported that derivatives of 5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde exhibited moderate inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The presence of the aminomethyl group is believed to enhance cellular uptake, while the trifluoromethoxy moiety contributes to metabolic stability.

Another area of active research involves the compound's potential as a precursor for radiopharmaceuticals. The iodine atom in its structure allows for easy radiolabeling, making it a candidate for the development of diagnostic imaging agents. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging explored its use in positron emission tomography (PET) tracers for neurodegenerative diseases.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Current research efforts are focused on structural modifications to improve solubility and reduce potential toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore these avenues further.

In conclusion, 5-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde represents a versatile and promising scaffold in medicinal chemistry. Its unique combination of functional groups offers multiple opportunities for drug discovery and development. Future research directions may include more extensive structure-activity relationship studies and in vivo evaluations to fully realize its therapeutic potential.